Cas no 1361668-99-6 (2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1361668-99-6
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4793691
• Update Time: 2025-05-26

2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-13-9(6-18)2-8(5-17-13)7-3-10(14)12(16)11(15)4-7/h2-6H,1H3
• InChI Key： SNMFZDZPXWCGDC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=C(C=O)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde

Comprehensive Overview of 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361668-99-6)

2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361668-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a methoxy group and a trichlorophenyl moiety in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential role as a building block for developing novel antimicrobial agents and plant growth regulators. Its unique structural features allow for selective modifications, enabling the creation of targeted bioactive compounds.

The synthesis of 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde involves multi-step organic reactions, including cross-coupling and oxidation processes. These methods are optimized to ensure high yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under active investigation. With growing emphasis on green chemistry, researchers are exploring safer synthetic routes and alternative solvents to minimize environmental impact. This aligns with global trends such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of drug discovery, 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde has shown promise as a precursor for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Its electrophilic aldehyde group facilitates covalent binding to biological targets, a mechanism exploited in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. These applications are highly relevant to current research on cancer therapeutics and neurodegenerative diseases.

The compound's physicochemical properties, such as solubility and stability, are meticulously documented to support formulation development. For instance, its logP value and hydrogen bonding capacity influence its bioavailability, a critical factor in medicinal chemistry optimization. Such data are invaluable for computational chemists using AI-driven molecular modeling tools to predict drug-likeness.

Beyond pharmaceuticals, 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde finds utility in material science, particularly in the design of organic semiconductors and photocatalysts. Its conjugated system and electron-withdrawing groups contribute to unique optoelectronic properties, making it a candidate for next-generation solar cells and LEDs. This interdisciplinary relevance underscores its importance in both academia and industry.

For suppliers and manufacturers, ensuring regulatory compliance and batch-to-batch consistency is paramount. Certificates of Analysis (CoA) and Good Manufacturing Practice (GMP) standards are essential to meet the stringent requirements of pharmaceutical clients and research institutions. Additionally, scalable production methods are being refined to address the growing demand for this compound in preclinical studies.

In summary, 2-Methoxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361668-99-6) represents a multifaceted chemical entity with broad applicability across life sciences and advanced materials. Its synthesis, characterization, and applications continue to evolve, driven by innovation and the need for sustainable solutions. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and renewable energy.